Cas no 84145-69-7 (1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-)

• Product Name: 1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-
• CAS No: 84145-69-7
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 721445
• PubChem ID: 3019732
• Update Time: 2025-04-19

1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-
• 3-(4-fluoro-2-nitroanilino)propan-1-ol
• 3-[(4-fluoro-2-nitrophenyl)amino]propanol
• DTXSID20233070
• 3-(4-FLUORO-2-NITROANILINO)-1-PROPANOL
• SCHEMBL8336041
• BUEQGTVYXFOTHO-UHFFFAOYSA-N
• NS00058001
• 84145-69-7
• EINECS 282-297-9
• 3-((4-Fluoro-2-nitrophenyl)amino)propan-1-ol
• 3-(2-nitro-4-fluoro-phenylamino)-propan-1-ol
• 3-((4-Fluoro-2-nitrophenyl)amino)propanol

• Inchi： 1S/C9H11FN2O3/c10-7-2-3-8(11-4-1-5-13)9(6-7)12(14)15/h2-3,6,11,13H,1,4-5H2
• InChI Key： BUEQGTVYXFOTHO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NCCCO

Computed Properties

• Exact Mass: 214.075
• Monoisotopic Mass: 214.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 396.6°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.6